molecular formula C13H7Br2NOS B8526421 4-(Benzo[d]thiazol-2-yl)-2,6-dibromophenol

4-(Benzo[d]thiazol-2-yl)-2,6-dibromophenol

Cat. No.: B8526421
M. Wt: 385.08 g/mol
InChI Key: QWTSWFYVSOHOFM-UHFFFAOYSA-N
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Description

4-(Benzo[d]thiazol-2-yl)-2,6-dibromophenol is a useful research compound. Its molecular formula is C13H7Br2NOS and its molecular weight is 385.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H7Br2NOS

Molecular Weight

385.08 g/mol

IUPAC Name

4-(1,3-benzothiazol-2-yl)-2,6-dibromophenol

InChI

InChI=1S/C13H7Br2NOS/c14-8-5-7(6-9(15)12(8)17)13-16-10-3-1-2-4-11(10)18-13/h1-6,17H

InChI Key

QWTSWFYVSOHOFM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)C3=CC(=C(C(=C3)Br)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a methanol solvent, a solution including 2-aminothiophenol (1.0 eq.) and 3,5-dibromo-4-hydroxybenzaldehyde (1.0 eq.) was stirred at room temperature. The produced precipitate was filtered and the filtered product was washed with cold methanol to obtain Compound 27.
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